Cas no 827043-83-4 (Propanoic acid, 2-methyl-, 2,2-dimethyl-1-(1-methylethyl)propyl ester)

• Product name: Propanoic acid, 2-methyl-, 2,2-dimethyl-1-(1-methylethyl)propyl ester
• CAS No: 827043-83-4
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 685786
• PubChem ID: 23320498

Propanoic acid, 2-methyl-, 2,2-dimethyl-1-(1-methylethyl)propyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-, 2,2-dimethyl-1-(1-methylethyl)propyl ester
• 2,2,4-trimethylpentan-3-yl 2-methylpropanoate
• 827043-83-4
• DTXSID20632862

• Inchi： InChI=1S/C12H24O2/c1-8(2)10(12(5,6)7)14-11(13)9(3)4/h8-10H,1-7H3
• InChI Key： UMXUAGHXEIQRIY-UHFFFAOYSA-N
• SMILES： CC(C)C(C(C)(C)C)OC(=O)C(C)C

Computed Properties

• Exact Mass: 200.177630004g/mol
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų